Cas no 4221-03-8 (5-Hydroxypentanal)

5-Hydroxypentanal Properties

Names and Identifiers

• 5-Hydroxypentanal
• Pentanal, 5-hydroxy-
• 5-Hydroxyvaleraldehyde
• EINECS 224-165-5
• Pentanal,5-hydroxy
• 5-hydroxy-pentanal
• 5-?Hydroxypentanal
• CNRGMQRNYAIBTN-UHFFFAOYSA-N
• BCP10790
• NSC62080
• FCH831434
• Z3600
• ST24044791
• A20414
• Q27460635
• +Expand

• MDL： MFCD00044411
• InChIKey： CNRGMQRNYAIBTN-UHFFFAOYSA-N
• Inchi： 1S/C5H10O2/c6-4-2-1-3-5-7/h4,7H,1-3,5H2
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=O

Computed Properties

• Exact Mass: 102.06808g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 102.06808g/mol
• Monoisotopic Mass: 102.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 7
• Complexity: 43.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.34790
• PSA: 37.30000
• Refractive Index: 1.4300 (estimate)
• Boiling Point: 115-122℃
• Density: 1.0500

5-Hydroxypentanal Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：1993
• PackingGroup：Ⅱ
• HazardClass：3

5-Hydroxypentanal Customs Data

• HS CODE：2912491000
• Customs Data：

  China Customs Code:

  2912491000

  Overview:

  2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Summary:

  2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%